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Compound of Interest

3-
Compound Name: ((Bis(diisopropylamino)phosphino)oxy)

propanenitrile

\ J

An In-depth Technical Guide to the Safe Handling of 3-
((Bis(diisopropylamino)phosphino)oxy)propanenitrile

For researchers, scientists, and drug development professionals, the proper handling of specialized
reagents is paramount to ensuring both experimental success and laboratory safety. This guide
provides a comprehensive overview of the safety and handling precautions for 3-
((Bis(diisopropylamino)phosphino)oxy)propanenitrile, a key phosphitylating agent in
oligonucleotide synthesis.

Chemical and Physical Properties

3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile, also known as 2-Cyanoethyl N,N,N',N'-
tetraisopropylphosphorodiamidite, is a moisture-sensitive organic compound.[1][2] Its key physical and
chemical properties are summarized below.
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Property Value

CAS Number 102691-36-1

Molecular Formula C15H32N30P

Molecular Weight 301.41 g/mol [1][3]

Appearance Colorless to yellow clear liquid[1][4]

Density 0.949 g/mL at 25 °C[1][4]

Boiling Point Approximately 100 °C at 0.5 mmHg[1][2]
Flash Point 141 °F[1] / 106 °C (Closed Cup)[5]
Refractive Index 1.470[1]

Purity Typically available in 90% to 97% purity[4][5]

Hazard Identification and Safety Precautions

This compound is classified as hazardous and requires careful handling to mitigate risks.[3][6] The
primary hazards are its flammability, reactivity with water, and potential for causing skin, eye, and
respiratory irritation.[4][5][6]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[6]

e H226: Flammable liquid and vapor.[4]

e H261: In contact with water releases flammable gases.[6]

e H302: Harmful if swallowed.[4][5]

o H314: Causes severe skin burns and eye damage.[6]

e H315: Causes skin irritation.[4]

e H317: May cause an allergic skin reaction.[5]

o H318: Causes serious eye damage.[6]
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H319: Causes serious eye irritation.[4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.[6]

H412: Harmful to aquatic life with long lasting effects.[5]

Precautionary Measures:

Precaution Category Recommended Actions

Wear protective gloves, chemical safety goggles,
Personal Protective Equipment (PPE) and a lab coat.[1][6] Ensure a face shield is used
when handling larger quantities.

] ] Work in a well-ventilated area, preferably under a
Engineering Controls _
chemical fume hood.[6]

Do not eat, drink, or smoke when using this product.

Hygiene .

Wash hands thoroughly after handling.

Keep away from heat, sparks, open flames, and
Fire Safety other ignition sources.[6] Use dry chemical, foam, or

carbon dioxide fire extinguishers. Do not use water.

Handling and Storage Procedures

Due to its sensitivity to moisture and air, specific handling and storage protocols are essential to
maintain the integrity and safety of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile.

Handling:

Handle and store under an inert gas atmosphere, such as dry nitrogen or argon.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Avoid inhalation of vapor or mist.[6]

Prevent contact with skin and eyes.[6]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is -20°C.[1][2]

Keep away from incompatible substances, including water and oxidizing agents.[1]

Store in the original container, protected from direct sunlight.[6]

First Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and

Eye Contact lower eyelids.[6] Remove contact lenses if present
and easy to do. Continue rinsing. Get emergency
medical help immediately.[6]

Remove all contaminated clothing.[6] Wash off with
. plenty of water for a minimum of 15 minutes.[6] If
Skin Contact S .
skin irritation or rash occurs, get medical

advice/attention.[5]

Remove the victim to fresh air and keep at rest in a
position comfortable for breathing. If not breathing,

Inhalation . o o S )
give artificial respiration. If breathing is difficult, give
oxygen. Get medical attention.

Do NOT induce vomiting. Never give anything by

Ingestion mouth to an unconscious person. Rinse mouth with

water. Get medical attention immediately.

Experimental Protocols
General Synthesis Protocol

The synthesis of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile is typically achieved
through a two-step, one-pot procedure.[1][2]

Reactants:
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Tris(diisopropylamino)phosphine

3-Hydroxypropanenitrile

1H-tetrazole (catalyst)

Dichloromethane (solvent)
Procedure:

 In areaction vessel under an inert atmosphere, dissolve tris(diisopropylamino)phosphine in
dichloromethane.

» Cool the solution to a temperature range of -20°C to 0°C.[1]

» Slowly add a solution of 3-hydroxypropanenitrile and a catalytic amount of 1H-tetrazole in
dichloromethane to the cooled solution.

« Allow the reaction to proceed for approximately 10 hours within the specified temperature range.[1]

« After the reaction is complete, the product is purified through filtration, washing, and drying
processes.[1]

Phosphitylation of Amino Alcohols

This compound is utilized for the selective O-phosphitylation of amino alcohols.[2]

General Conditions:

Solvents: Anhydrous acetonitrile or dichloromethane.[2]

Temperature: Room temperature.[2]

Reaction Time: 1-5 hours.[2]

Yields: Typically range from 76% to 91%.[2]

Visualized Workflows and Relationships

To further clarify the handling and synthesis processes, the following diagrams are provided.
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Caption: A logical workflow for the safe handling of 3-
((Bis(diisopropylamino)phosphino)oxy)propanenitrile.

General Synthesis Pathway

Tris(diisopropylamino)phosphine 3-Hydroxypropanenitrile 1H-Tetrazole Dichloromethane

\ /// ///,/’/’
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3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile
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:
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Click to download full resolution via product page

Caption: A simplified diagram of the synthesis pathway for the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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